Cas no 1797251-82-1 (5-4-(propane-1-sulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine)

• Product Name: 5-4-(propane-1-sulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine
• CAS No: 1797251-82-1
• MF: C₁₅H₂₅N₅O₂S
• MW: 339.456301450729
• CID: 6460959
• Update Time: 2025-06-03

5-4-(propane-1-sulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 5-4-(propane-1-sulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine
• 5-(4-propylsulfonylpiperazin-1-yl)-3-pyrrolidin-1-ylpyridazine

• Inchi： 1S/C15H25N5O2S/c1-2-11-23(21,22)20-9-7-18(8-10-20)14-12-15(17-16-13-14)19-5-3-4-6-19/h12-13H,2-11H2,1H3
• InChI Key： ALSZQEIALXNFBJ-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2)=NN=CC(N2CCN(S(CCC)(=O)=O)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-4-(propane-1-sulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine

Comprehensive Overview of 5-4-(propane-1-sulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine (CAS No. 1797251-82-1)

The compound 5-4-(propane-1-sulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine (CAS No. 1797251-82-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the piperazine and pyrrolidine moieties, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel heterocyclic compounds like 5-4-(propane-1-sulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine has surged due to their versatility in medicinal chemistry. The integration of a sulfonyl group enhances its pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in modern drug design. This compound’s pyridazine core further contributes to its bioactivity, making it a subject of interest in oncology and neurology research, where small-molecule inhibitors are increasingly sought after.

The synthesis of CAS No. 1797251-82-1 involves multi-step organic reactions, often employing palladium-catalyzed cross-coupling or nucleophilic substitution strategies. Its structural complexity requires advanced analytical techniques, such as NMR spectroscopy and high-resolution mass spectrometry, for characterization. Given the growing emphasis on green chemistry, researchers are also exploring sustainable synthetic routes to minimize environmental impact, a topic highly relevant to today’s scientific community.

From a commercial perspective, 5-4-(propane-1-sulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine is primarily utilized by pharmaceutical companies and academic institutions engaged in preclinical studies. Its potential to address unmet medical needs, such as resistant cancers or neurodegenerative disorders, aligns with trending searches like “next-generation kinase inhibitors” or “small-molecule therapeutics.” Additionally, its piperazine-derived scaffold is frequently discussed in forums focusing on fragment-based drug design, a hot topic in AI-driven drug discovery.

Safety and regulatory compliance are paramount when handling CAS No. 1797251-82-1. While not classified as hazardous, proper laboratory practices, including PPE usage and waste disposal protocols, are essential. The compound’s stability under various conditions (e.g., pH, temperature) is often queried in scientific databases, reflecting user concerns about storage and handling.

In summary, 5-4-(propane-1-sulfonyl)piperazin-1-yl-3-(pyrrolidin-1-yl)pyridazine represents a cutting-edge tool for researchers exploring innovative therapeutic avenues. Its combination of heterocyclic diversity and functional group adaptability positions it at the forefront of modern drug development, resonating with industry trends and frequently searched keywords like “structure-activity relationship optimization” and “scaffold hopping in medicinal chemistry.”